Cas no 135091-04-2 (1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,1,2,3,4,5,6-hexahydro-3-[(3S)-3-hydroxy-2-oxobutyl]-, (1R,5S)-)

• Product name: 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,1,2,3,4,5,6-hexahydro-3-[(3S)-3-hydroxy-2-oxobutyl]-, (1R,5S)-
• CAS No: 135091-04-2
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 234736

1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,1,2,3,4,5,6-hexahydro-3-[(3S)-3-hydroxy-2-oxobutyl]-, (1R,5S)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,1,2,3,4,5,6-hexahydro-3-[(3S)-3-hydroxy-2-oxobutyl]-, (1R,5S)-
• (-)-Sophorasine A
• 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,1,2,3,4,5,6-hexahydro-3-(3-hydroxy-2-oxobutyl)-, [1R-[1a,3(S*),5a]]-
• Sophorasine A
• 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one, 1,2,3,4,5,6-hexahydro-3-[(3S)-3-hydroxy-2-oxobutyl]-, (1R,5S)-

• Inchi： 1S/C15H20N2O3/c1-10(18)14(19)9-16-6-11-5-12(8-16)13-3-2-4-15(20)17(13)7-11/h2-4,10-12,18H,5-9H2,1H3/t10-,11-,12+/m0/s1
• InChI Key： TYNIDTXHMHOCQE-SDDRHHMPSA-N
• SMILES： N12C(=O)C=CC=C1[C@]1([H])C[C@]([H])(C2)CN(CC(=O)[C@@H](O)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• XLogP3: -0.876

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives